Cas no 2034614-70-3 (1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-cyclopentylethan-1-one)

• Product Name: 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-cyclopentylethan-1-one
• CAS No: 2034614-70-3
• MF: C₁₇H₃₁NOS
• MW: 297.499143838882
• CID: 6442506
• PubChem ID: 119105796
• Update Time: 2025-05-20

1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-cyclopentylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-cyclopentylethan-1-one
• AKOS026699650
• F6562-5760
• 1-(2-((tert-Butylthio)methyl)piperidin-1-yl)-2-cyclopentylethan-1-one
• 2034614-70-3
• 1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-2-cyclopentylethanone
• 1-{2-[(tert-butylsulfanyl)methyl]piperidin-1-yl}-2-cyclopentylethan-1-one
• 1-(2-((tert-butylthio)methyl)piperidin-1-yl)-2-cyclopentylethanone

• Inchi： 1S/C17H31NOS/c1-17(2,3)20-13-15-10-6-7-11-18(15)16(19)12-14-8-4-5-9-14/h14-15H,4-13H2,1-3H3
• InChI Key： BBZLFAVNCUNXBY-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(CC1CCCC1)=O

Computed Properties

• Exact Mass: 297.21263579g/mol
• Monoisotopic Mass: 297.21263579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.6Ų

Additional information on 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-cyclopentylethan-1-one

Introduction to Compound CAS No. 2034614-70-3: 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-cyclopentylethan-1-one

The compound CAS No. 2034614-70-3, also known as 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-cyclopentylethan-1-one, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, material science, and organic synthesis. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the structural characteristics, synthesis methods, and latest research findings related to this compound.

Structural Analysis and Synthesis

The molecular structure of 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-cyclopentylethan-1-one consists of a piperidine ring substituted with a tert-butylsulfanyl group and a cyclopentane moiety. The presence of the sulfur atom in the tert-butylsulfanyl group introduces unique electronic properties, making this compound highly reactive in certain chemical environments. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

Biological Activity and Pharmacological Applications

Recent studies have highlighted the potential of CAS No. 2034614-70-3 as a promising candidate in drug discovery. The compound exhibits selective binding affinity to various protein targets, including enzymes involved in metabolic pathways and signaling cascades. For instance, researchers have demonstrated that this compound can modulate the activity of kinases, which are critical players in cell proliferation and apoptosis. These findings suggest that it could be developed into a therapeutic agent for treating conditions such as cancer and inflammatory diseases.

Material Science Applications

Beyond its pharmacological applications, 1-{2-(tert-butylsulfanyl)methylpiperidin-1-yl}-2-cyclopentylethan-1-one has shown potential in material science due to its ability to form stable coordination complexes with metal ions. This property makes it a valuable precursor for synthesizing metalloorganic frameworks (MOFs) and other advanced materials. Recent research has explored its use in creating porous materials with high surface area and selective adsorption capabilities, which could find applications in gas storage and catalysis.

Safety and Environmental Considerations

As with any chemical compound, understanding the safety profile of CAS No. 2034614-70-3 is crucial for its responsible use. Preliminary toxicity studies indicate that this compound exhibits low acute toxicity; however, long-term exposure effects require further investigation. Additionally, its environmental impact has been assessed through biodegradation studies, which suggest that it can be effectively metabolized by microbial communities under specific conditions.

Future Directions

The future of CAS No. 2034614-70-3 lies in exploring its full potential across multiple disciplines. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Meanwhile, material scientists are investigating novel synthetic routes to incorporate this compound into advanced materials with tailored functionalities.

In conclusion, the compound CAS No. 2034614-70-3 represents a versatile building block with diverse applications across various fields. Its unique structural features and promising biological activity position it as a valuable asset for both academic research and industrial development.